N-(2-cyanophenyl)-2-[(6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide

• Molecular Formula: C14H12N4O2S
• Molecular Weight: 300.34 g/mol
• IUPAC Name: N-(2-cyanophenyl)-2-[(6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C14H12N4O2S/c1-9-6-12(19)18-14(16-9)21-8-13(20)17-11-5-3-2-4-10(11)7-15/h2-6H,8H2,1H3,(H,17,20)(H,16,18,19)
• InChI Key: ORPAOFUGZREFQY-UHFFFAOYSA-N
• Isomeric SMILES: CC1=CC(=O)N=C(N1)SCC(=O)NC2=CC=CC=C2C#N

Description

N-(2-cyanophenyl)-2-[(6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide, also known as CP-724714, is a small molecule inhibitor that targets the epidermal growth factor receptor (EGFR) tyrosine kinase. The EGFR is a transmembrane receptor that plays a crucial role in the regulation of cell proliferation, differentiation, and survival. Overexpression and hyperactivation of EGFR have been implicated in the pathogenesis of various types of cancer, including non-small cell lung cancer (NSCLC), breast cancer, and head and neck cancer. CP-724714 has been shown to inhibit the growth and proliferation of cancer cells in preclinical studies, making it a promising candidate for cancer therapy.

Scientific Research Applications

N-(2-cyanophenyl)-2-[(6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide has been extensively studied for its potential use in cancer therapy. Preclinical studies have shown that N-(2-cyanophenyl)-2-[(6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide inhibits the growth and proliferation of cancer cells in vitro and in vivo. In a study published in the Journal of Medicinal Chemistry, N-(2-cyanophenyl)-2-[(6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide was shown to inhibit the EGFR tyrosine kinase activity with an IC50 value of 10 nM. Another study published in Cancer Research demonstrated that N-(2-cyanophenyl)-2-[(6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide inhibited the growth of NSCLC cells in a dose-dependent manner and induced apoptosis in these cells.

Mechanism of Action

N-(2-cyanophenyl)-2-[(6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide inhibits the EGFR tyrosine kinase by binding to the ATP-binding site of the receptor. This prevents the receptor from phosphorylating downstream signaling molecules, leading to the inhibition of cell proliferation and survival. N-(2-cyanophenyl)-2-[(6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide has been shown to be selective for the EGFR tyrosine kinase and does not inhibit other tyrosine kinases, such as the insulin-like growth factor receptor (IGFR) and the platelet-derived growth factor receptor (PDGFR).
Biochemical and Physiological Effects
N-(2-cyanophenyl)-2-[(6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. In addition, N-(2-cyanophenyl)-2-[(6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide has been shown to induce apoptosis in cancer cells, which is a form of programmed cell death. Apoptosis is a natural process that occurs in healthy cells to eliminate damaged or abnormal cells. N-(2-cyanophenyl)-2-[(6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide has also been shown to inhibit the migration and invasion of cancer cells, which are important processes in cancer metastasis.

Advantages and Limitations for Lab Experiments

N-(2-cyanophenyl)-2-[(6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has also been extensively studied for its potential use in cancer therapy, making it a well-characterized compound. However, N-(2-cyanophenyl)-2-[(6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide has some limitations for lab experiments. It has low solubility in water, which can make it difficult to use in some assays. In addition, N-(2-cyanophenyl)-2-[(6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide has a short half-life in vivo, which can limit its effectiveness as a therapeutic agent.

Future Directions

There are several future directions for the study of N-(2-cyanophenyl)-2-[(6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide. One potential direction is to investigate the use of N-(2-cyanophenyl)-2-[(6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide in combination with other cancer therapies, such as chemotherapy and radiation therapy. Combination therapy has been shown to be more effective than monotherapy in some cases, and N-(2-cyanophenyl)-2-[(6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide may enhance the efficacy of other cancer therapies. Another potential direction is to investigate the use of N-(2-cyanophenyl)-2-[(6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide in other types of cancer, such as breast cancer and head and neck cancer. Finally, further studies are needed to optimize the pharmacokinetics and pharmacodynamics of N-(2-cyanophenyl)-2-[(6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide to improve its effectiveness as a therapeutic agent.

Synthesis Methods

N-(2-cyanophenyl)-2-[(6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide can be synthesized using a multistep process that involves the reaction of 2-cyanophenylboronic acid with 6-methyl-4-oxo-1,4-dihydropyrimidine-2-thiol in the presence of a palladium catalyst. The resulting intermediate is then treated with chloroacetyl chloride to yield the final product. The synthesis of N-(2-cyanophenyl)-2-[(6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide has been described in detail in several research articles.